Cas no 1213858-64-0 ((2R)-2-AMINO-2-(2-BROMO-5-FLUOROPHENYL)ETHAN-1-OL)

• Product Name: (2R)-2-AMINO-2-(2-BROMO-5-FLUOROPHENYL)ETHAN-1-OL
• CAS No: 1213858-64-0
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 5591937
• PubChem ID: 66514912
• Update Time: 2025-11-05

(2R)-2-AMINO-2-(2-BROMO-5-FLUOROPHENYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(2-BROMO-5-FLUOROPHENYL)ETHAN-1-OL
• (2R)-2-amino-2-(2-bromo-5-fluorophenyl)ethanol
• Benzeneethanol, β-amino-2-bromo-5-fluoro-, (βR)-
• Y11674
• (R)-2-AMINO-2-(2-BROMO-5-FLUOROPHENYL)ETHAN-1-OL
• 1213858-64-0
• EN300-1914583
• AKOS015929425

• Inchi： 1S/C8H9BrFNO/c9-7-2-1-5(10)3-6(7)8(11)4-12/h1-3,8,12H,4,11H2/t8-/m0/s1
• InChI Key： FLRLALVSLIHJIV-QMMMGPOBSA-N
• SMILES： C(O)[C@H](N)C1=CC(F)=CC=C1Br

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.619±0.06 g/cm3(Predicted)
• Boiling Point: 342.4±37.0 °C(Predicted)
• pka: 12.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2R)-2-AMINO-2-(2-BROMO-5-FLUOROPHENYL)ETHAN-1-OL

(2R)-2-Amino-2-(2-Bromo-5-Fluorophenyl)ethan-1-ol: A Comprehensive Overview

The compound with CAS No 1213858-64-0, commonly referred to as (2R)-2-amino-2-(2-bromo-5-fluorophenyl)ethan-1-ol, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

CAS No 1213858-64-0 represents a molecule with a chiral center at the second carbon atom, which is bonded to an amino group (-NH₂), a hydroxyl group (-OH), and a substituted phenyl ring. The phenyl ring is further substituted with a bromine atom at the 2-position and a fluorine atom at the 5-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

The synthesis of (2R)-2-amino-2-(2-bromo-5-fluorophenyl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the formation of the chiral center, which is critical for its pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions has also been reported, providing an efficient route to construct the carbon-phosphorus bond required for certain applications.

One of the most promising areas of research involving this compound is its application in drug discovery. The presence of both amino and hydroxyl groups makes it an excellent candidate for hydrogen bonding interactions, which are crucial in molecular recognition and bioavailability. Recent studies have explored its potential as a lead compound in anti-cancer drug development, where it has shown moderate inhibitory activity against certain cancer cell lines. Additionally, its ability to act as a chiral catalyst in asymmetric catalysis has been investigated, offering new possibilities in green chemistry.

In terms of physical properties, (2R)-amino-bromo-fluorophenylethanol exhibits a melting point of approximately 145°C and a boiling point around 390°C under standard conditions. Its solubility in water is moderate, while it shows excellent solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic reactions and chromatographic separations.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it undergoes biodegradation under aerobic conditions, with a half-life of about 7 days in aqueous environments. This suggests that it has minimal persistence in natural ecosystems, which is a positive attribute for its use in industrial applications.

In conclusion, (2R)-amino-bromo-fluorophenylethanol (CAS No 1213858-64-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as an important molecule in contemporary chemical science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.